1,1,1,2-Tetrafluoro-2-methoxyethane
Overview
Description
1,1,1,2-Tetrafluoro-2-methoxyethane is a useful research compound. Its molecular formula is C3H4F4O and its molecular weight is 132.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Catalysis and Chemical Synthesis
1,1,1,2-Tetrafluoro-2-methoxyethane has been involved in chemical synthesis, such as the fluorination of chlorofluoroether using catalysts supported by porous aluminum fluoride. This process led to the creation of new compounds like 2-chloro-1,1,2,2-tetrafluoro-2-methoxyethane (Sekiya et al., 2001).
Solvent Applications
Liquid 1,1,1,2-tetrafluoroethane is gaining interest as a solvent in industrial and research activities. Its solvency properties make it a viable alternative to conventional organic solvents and supercritical carbon dioxide in certain applications, such as the extraction of natural products (Corr, 2002).
Molecular Studies
The compound's dimer form was investigated through pulsed jet Fourier transform microwave spectroscopy, revealing its stabilization through a network of weak hydrogen bonds. This study contributes to understanding the compound's molecular structure and interactions (Li et al., 2017).
Fluorine Chemistry Research
Research in fluorine chemistry, particularly in designing and studying emergent fluorinated groups, highlights the significance of molecules like this compound. Such compounds are attractive for use in various industries, including pharmaceuticals and agrochemicals (Carbonnel et al., 2019).
Battery Technology
In the field of battery technology, this compound derivatives have been explored as components of safe electrolytes for lithium-ion batteries. These electrolytes exhibit high safety and better wettability, which is crucial for the performance and longevity of batteries (Liu et al., 2016).
Mechanism of Action
Target of Action
Like many other chemical compounds, it may interact with various biological molecules in the body, such as proteins, lipids, and nucleic acids .
Mode of Action
It is known that the compound can react with strong reducing agents and oxidizing agents under extreme conditions .
Biochemical Pathways
It is possible that the compound could influence various biochemical processes due to its potential interactions with biological molecules .
Pharmacokinetics
Therefore, the impact of these properties on the bioavailability of the compound is currently unknown .
Result of Action
It is possible that the compound could induce various changes at the molecular and cellular levels due to its potential interactions with biological molecules .
Action Environment
The action, efficacy, and stability of 1,1,1,2-Tetrafluoro-2-methoxyethane can be influenced by various environmental factors. For example, the compound can react violently with strong reducing agents and oxidizing agents under extreme conditions . .
Properties
IUPAC Name |
1,1,1,2-tetrafluoro-2-methoxyethane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4F4O/c1-8-2(4)3(5,6)7/h2H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BEPCUGVFWAYLBF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(C(F)(F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4F4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80382619 |
Source
|
| Record name | 1,1,1,2-tetrafluoro-2-methoxyethane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80382619 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
50285-05-7 |
Source
|
| Record name | 1,1,1,2-tetrafluoro-2-methoxyethane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80382619 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Naphthalenecarboxamide, 4-[(3-chlorophenyl)azo]-3-hydroxy-N-phenyl-](/img/structure/B1620468.png)
![4-[(4-Nitrophenyl)azo]-2,5-xylidine](/img/structure/B1620471.png)
![2-[2-[2-(4-chlorophenyl)-4-(3,4-dihydropyrazol-2-yl)phenyl]sulfonylethoxy]-N,N-dimethylethanamine](/img/structure/B1620478.png)
